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Compound of Interest

Compound Name: 4-Aminobenzylamine

Cat. No.: B048907 Get Quote

An In-depth Technical Guide to 4-
Aminobenzylamine
This guide provides a detailed overview of the chemical properties of 4-Aminobenzylamine, a

versatile aromatic amine utilized in various research and development applications. The

information is tailored for researchers, scientists, and professionals in the field of drug

development.

Core Chemical Properties
4-Aminobenzylamine, also known by its IUPAC name 4-(aminomethyl)aniline, is a primary

amine with the chemical formula C7H10N2.[1][2][3][4] It is characterized by a benzene ring

substituted with both an amino group and an aminomethyl group at para positions. This unique

structure imparts it with specific chemical reactivity, making it a valuable building block in

organic synthesis.

Quantitative Chemical Data
The fundamental quantitative data for 4-Aminobenzylamine is summarized in the table below

for easy reference and comparison.
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Property Value

Molecular Formula C7H10N2[1][2][3][4]

Molecular Weight 122.17 g/mol [1][2][3][4][5]

IUPAC Name 4-(aminomethyl)aniline[2]

CAS Number 4403-71-8[1][2][3][5]

Linear Formula H2NC6H4CH2NH2[5]

Chemical Structure Visualization
The two-dimensional chemical structure of 4-Aminobenzylamine is depicted in the diagram

below, illustrating the arrangement of its constituent atoms.

Figure 1. Chemical structure of 4-Aminobenzylamine.

Synonyms: This compound is also referred to as 4-(Aminomethyl)aniline, p-Aminobenzylamine,

and Toluene-α,4-diamine.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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